2-(1,3-benzothiazol-2-ylamino)-N-(4-methylphenyl)-6-oxo-1,4,5,6-tetrahydropyrimidine-4-carboxamide

• Molecular Formula: C19H17N5O2S
• Molecular Weight: 379.4 g/mol
• IUPAC Name: 2-(1,3-benzothiazol-2-ylamino)-N-(4-methylphenyl)-6-oxo-4,5-dihydro-1H-pyrimidine-4-carboxamide
• InChI: InChI=1S/C19H17N5O2S/c1-11-6-8-12(9-7-11)20-17(26)14-10-16(25)23-18(21-14)24-19-22-13-4-2-3-5-15(13)27-19/h2-9,14H,10H2,1H3,(H,20,26)(H2,21,22,23,24,25)
• InChI Key: DQPCZSXYKYYNGR-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)NC(=O)C2CC(=O)NC(=N2)NC3=NC4=CC=CC=C4S3

Description

2-(1,3-benzothiazol-2-ylamino)-N-(4-methylphenyl)-6-oxo-1,4,5,6-tetrahydropyrimidine-4-carboxamide is a chemical compound that has gained significant attention in scientific research. This compound has been studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology.

Mechanism of Action

The mechanism of action of 2-(1,3-benzothiazol-2-ylamino)-N-(4-methylphenyl)-6-oxo-1,4,5,6-tetrahydropyrimidine-4-carboxamide is not fully understood. However, it has been suggested that it may act by inhibiting the activity of enzymes involved in tumor growth and inflammation. It may also interact with specific receptors in the body, leading to its antiviral and diagnostic properties.
Biochemical and Physiological Effects:
2-(1,3-benzothiazol-2-ylamino)-N-(4-methylphenyl)-6-oxo-1,4,5,6-tetrahydropyrimidine-4-carboxamide has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models. It has also been found to have antiviral properties against certain viruses, including HIV and herpes simplex virus. Additionally, it has been studied for its potential use in imaging biological systems, such as the brain, for diagnostic purposes.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(1,3-benzothiazol-2-ylamino)-N-(4-methylphenyl)-6-oxo-1,4,5,6-tetrahydropyrimidine-4-carboxamide in lab experiments include its potential applications in various fields, such as medicinal chemistry, biochemistry, and pharmacology. It also exhibits various biochemical and physiological effects, making it a useful tool for studying these processes. However, the limitations of using this compound in lab experiments include its limited solubility in water and its potential toxicity, which may require special handling and safety precautions.

Future Directions

There are several future directions for research on 2-(1,3-benzothiazol-2-ylamino)-N-(4-methylphenyl)-6-oxo-1,4,5,6-tetrahydropyrimidine-4-carboxamide. One direction is to further study its antitumor, antiviral, and anti-inflammatory activities and to identify the specific enzymes and receptors it interacts with. Another direction is to explore its potential use as a diagnostic tool for Alzheimer's disease and other neurological disorders. Additionally, further research can be conducted to optimize its synthesis method and improve its solubility and bioavailability.

Synthesis Methods

The synthesis of 2-(1,3-benzothiazol-2-ylamino)-N-(4-methylphenyl)-6-oxo-1,4,5,6-tetrahydropyrimidine-4-carboxamide involves the reaction between 2-aminobenzothiazole, 4-methylphenyl isocyanate, and ethyl acetoacetate. The reaction is carried out in the presence of a catalyst, such as triethylamine, and a solvent, such as dichloromethane or ethanol. The product is obtained by purification using column chromatography or recrystallization.

Scientific Research Applications

2-(1,3-benzothiazol-2-ylamino)-N-(4-methylphenyl)-6-oxo-1,4,5,6-tetrahydropyrimidine-4-carboxamide has been studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. It has been found to exhibit antitumor, antiviral, and anti-inflammatory activities. It has also been studied for its potential use as a diagnostic tool for Alzheimer's disease and as a fluorescent probe for imaging biological systems.